Cas no 848316-21-2 (4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde)

4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde is a synthetic organic compound featuring a benzaldehyde core substituted with a (2-methyl-1,3-thiazol-4-yl)methoxy group at the para position. This structure combines the reactivity of an aldehyde functional group with the heterocyclic properties of a thiazole ring, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The electron-rich thiazole moiety enhances its utility in cross-coupling reactions and as a precursor for bioactive molecules. Its well-defined molecular architecture ensures consistent performance in complex organic transformations, while the aldehyde group provides a convenient handle for further derivatization. The compound is typically characterized by high purity and stability under standard storage conditions.
4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde structure
848316-21-2 structure
Product Name:4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde
CAS No:848316-21-2
MF:C12H11NO2S
MW:233.286241769791
CID:1092033
PubChem ID:4962841
Update Time:2025-05-28

4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 4-((2-Methylthiazol-4-yl)methoxy)benzaldehyde
    • 4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde
    • SCHEMBL14530530
    • AB00740211-01
    • Z54640271
    • EN300-14123
    • 848316-21-2
    • CS-0456191
    • AKOS005207722
    • F2158-0212
    • 4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde, AldrichCPR
    • 4-(2-Methyl-thiazol-4-ylmethoxy)-benzaldehyde
    • G38709
    • DB-153176
    • 4-[(2-Methyl-4-thiazolyl)methoxy]benzaldehyde
    • MDL: MFCD07329906
    • Inchi: 1S/C12H11NO2S/c1-9-13-11(8-16-9)7-15-12-4-2-10(6-14)3-5-12/h2-6,8H,7H2,1H3
    • InChI Key: LHPYGOIPPJVZPX-UHFFFAOYSA-N
    • SMILES: S1C(C)=NC(=C1)COC1C=CC(C=O)=CC=1

Computed Properties

  • Exact Mass: 233.05104977g/mol
  • Monoisotopic Mass: 233.05104977g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 67.4Ų

4-[(2-methyl-1,3-thiazol-4-yl)methoxy]benzaldehyde Pricemore >>

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